5-Methylhenicosanoyl-CoA

• Molecular Formula: C43H78N7O17P3S
• Molecular Weight: 1090.1 g/mol
• InChI: InChI=1S/C43H78N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-31(2)21-19-22-34(52)71-26-25-45-33(51)23-24-46-41(55)38(54)43(3,4)28-64-70(61,62)67-69(59,60)63-27-32-37(66-68(56,57)58)36(53)42(65-32)50-30-49-35-39(44)47-29-48-40(35)50/h29-32,36-38,42,53-54H,5-28H2,1-4H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)
• InChIKey: FCYWKRYPYAQFNE-UHFFFAOYSA-N

Procurement-Grade 5-Methylhenicosanoyl-CoA: A Defined C21 Methyl-Branched Very-Long-Chain Acyl-CoA Thioester

5-Methylhenicosanoyl-CoA is a specific coenzyme A (CoA) derivative comprising a C21:0 fatty acyl chain with a single methyl branch at the 5-carbon position, thioesterified to coenzyme A [1]. It is formally classified as a very long-chain acyl-CoA, with a molecular formula of C43H78N7O17P3S and a molecular weight of 1090.1 g/mol [1][2]. As a member of the methyl-branched fatty acyl-CoA family, this compound is a predicted human metabolite (HMDB0300748) and functions as a substrate for specific acyl-CoA synthetases and transferases involved in intracellular fatty acid trafficking and mitochondrial beta-oxidation [1][3].

Substrate for very long-chain acyl-CoA synthetase (VLACS) and peroxisomal β-oxidation studies

Defined C5-methyl branched C21:0-CoA for CPT1/CPT2 carnitine shuttle characterization

Authentic standard for mass spectrometry-based quantification of 5-methylhenicosanoylcarnitine

• [1] Human Metabolome Database (HMDB). 5-Methylhenicosanoyl-CoA (HMDB0300748). 2021. View Source
• [2] MedChemExpress. 5-Methylhenicosanoyl-CoA (5-Methylhenicosanoyl-coenzyme A) Product Datasheet. View Source
• [3] SMPDB Pathway. Acylcarnitine 5-Methylhenicosanoylcarnitine (PW125195). 2021. View Source

Why 5-Methylhenicosanoyl-CoA Cannot Be Replaced with Generic Straight-Chain or Differently Branched Acyl-CoA Analogs

Acyl-CoAs are not functionally equivalent; their biological recognition, metabolic routing, and enzyme kinetics are exquisitely sensitive to carbon chain length, degree of unsaturation, and the precise position of methyl branching [1]. Substituting 5-methylhenicosanoyl-CoA with a straight-chain C21:0-CoA (henicosanoyl-CoA) or an isomer such as 8-methylhenicosanoyl-CoA introduces a fundamentally different molecular topology that alters substrate recognition by acyl-CoA synthetases, carnitine palmitoyltransferases (CPT1/CPT2), and downstream peroxisomal beta-oxidation machinery [1][2]. Generic substitution without accounting for this regiospecificity introduces an uncontrolled variable in any assay system, compromising data reproducibility and mechanistic interpretation of fatty acid metabolism studies [1].

Straight-chain C21:0-CoA does not replicate methyl-branch metabolic routing and may shift enzyme kinetics at CPT1/CPT2 and peroxisomal oxidation steps.

Positional isomers such as 8-methylhenicosanoyl-CoA present a different branch geometry; active-site recognition and substrate channeling may not transfer.

Shorter-chain branched acyl-CoAs (e.g., C10–C16) are processed by distinct acyl-CoA synthetase isoforms and cannot model very long-chain peroxisomal pathways.

• [1] Human Metabolome Database (HMDB). 5-Methylhenicosanoyl-CoA (HMDB0300748). 2021. View Source
• [2] Human Metabolome Database (HMDB). Henicosanoyl-CoA (HMDB0301369). 2021. View Source

Quantitative Differentiation of 5-Methylhenicosanoyl-CoA from Closest Analogs: An Evidence-Based Guide for Procurement

Regiospecific Methyl Branch at C5 Distinguishes 5-Methylhenicosanoyl-CoA from Its 8-Methyl and 19-Methyl Isomers

5-Methylhenicosanoyl-CoA possesses a methyl substituent exclusively at the C5 position of the C21 acyl chain [1]. This regiospecific structural feature directly distinguishes it from closely related positional isomers, including 8-methylhenicosanoyl-CoA (HMDB0300738) and 19-methylhenicosanoyl-CoA (PubChem CID 157008834) [2][3]. While all three compounds share an identical molecular formula (C43H78N7O17P3S) and molecular weight (1090.1 g/mol), their unique branching patterns confer distinct three-dimensional geometries and hydrophobic surface profiles, which are critical determinants of enzyme active-site recognition and substrate channeling in vivo [1].

Isomer identity

Class-level

Methyl branch exclusively at C5; distinguishes from 8-methyl and 19-methyl isomers despite identical molecular formula.

Regiospecific procurement may preserve enzyme recognition fidelity.

Direct comparative enzyme data not available.

Evidence Dimension	Molecular structure and isomerism
Target Compound Data	5-methylhenicosanoyl-CoA: Methyl branch at C5 position of C21:0 acyl chain
Comparator Or Baseline	8-methylhenicosanoyl-CoA (methyl at C8); 19-methylhenicosanoyl-CoA (methyl at C19)
Quantified Difference	Exact positional isomer differentiation; no cross-reactivity data available due to absence of direct comparative enzyme studies
Conditions	Based on HMDB and PubChem structural annotations [1][2][3]

Why This Matters

Procuring the correct positional isomer ensures experimental fidelity in studies where enzyme active sites are stereospecific or regiospecific to the location of the methyl branch.

• [1] Human Metabolome Database (HMDB). 5-Methylhenicosanoyl-CoA (HMDB0300748). 2021. View Source
• [2] Human Metabolome Database (HMDB). 8-Methylhenicosanoyl-CoA (HMDB0300738). 2021. View Source
• [3] PubChem. 19-Methylhenicosanoyl-CoA (CID 157008834). 2021. View Source

Methyl Branching Alters Metabolic Routing via Carnitine Palmitoyltransferase (CPT) System Compared to Straight-Chain C21:0-CoA

Both 5-methylhenicosanoyl-CoA and its straight-chain analog, henicosanoyl-CoA, undergo conversion to acylcarnitines via carnitine O-palmitoyltransferase (CPT1) for mitochondrial import, followed by regeneration of the acyl-CoA by CPT2 [1][2]. However, the presence of a methyl branch at the C5 position alters the acyl chain's conformation and hydrophobicity, which can affect the efficiency of CPT-mediated transport and the subsequent rate of mitochondrial beta-oxidation relative to the unbranched C21:0-CoA [1]. While direct kinetic comparisons for this specific pair are absent from the published literature, class-level data on branched versus straight-chain acyl-CoAs demonstrate that methyl branching generally reduces the affinity and/or maximal velocity of beta-oxidation enzymes compared to straight-chain analogs of equal carbon number [3].

CPT shuttle routing

Class-level

Predicted to follow CPT1/CPT2 shuttle; C5 branch may alter transport efficiency vs. straight-chain C21:0-CoA.

Branching may reduce beta-oxidation rates; supports pathway-differentiation studies.

Inferred from branched-chain acyl-CoA class behavior.

Evidence Dimension	Substrate suitability for CPT1/CPT2 shuttle and beta-oxidation
Target Compound Data	5-Methylhenicosanoyl-CoA: Branched C21:0-CoA; predicted to follow CPT1/CPT2 shuttle [1]
Comparator Or Baseline	Henicosanoyl-CoA: Straight-chain C21:0-CoA; established substrate for CPT1/CPT2 shuttle [2]
Quantified Difference	Not quantified for this specific pair; branched-chain acyl-CoAs generally exhibit reduced oxidation rates relative to straight-chain counterparts
Conditions	Inference based on known pathways for 5-methylhenicosanoyl-CoA [1] and henicosanoyl-CoA [2], and general class behavior of branched-chain acyl-CoAs [3]

Why This Matters

Selection of the branched 5-methyl compound over straight-chain henicosanoyl-CoA is essential for accurately modeling the metabolic fate of methyl-branched very long-chain fatty acids, which are processed differently than their linear counterparts in both mitochondrial and peroxisomal compartments.

• [1] SMPDB Pathway. Acylcarnitine 5-Methylhenicosanoylcarnitine (PW125195). 2021. View Source
• [2] SMPDB Pathway. Acylcarnitine Henicosanoylcarnitine (PW125844). 2021. View Source
• [3] Van Veldhoven PP, Croes K, Asselberghs S, Herdewijn P, Mannaerts GP. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-84. View Source

5-Methylhenicosanoyl-CoA Serves as a Substrate for Very Long-Chain Acyl-CoA Synthetase (VLACS), Unlike Shorter-Chain Branched Acyl-CoAs

The activation of fatty acids to their CoA thioesters is chain-length dependent, with distinct acyl-CoA synthetase isoforms responsible for short-, medium-, long-, and very long-chain substrates [1]. 5-Methylhenicosanoyl-CoA, possessing a C21 acyl chain, is formally classified as a very long-chain acyl-CoA and is therefore a substrate for very long-chain acyl-CoA synthetase (VLACS) [1]. This contrasts with shorter methyl-branched acyl-CoAs (e.g., C10-C16 branched acyl-CoAs), which would be processed by distinct synthetase isoforms. In the context of peroxisomal metabolism, VLACS activity is critical for channeling very long-chain fatty acids into the peroxisome for alpha- or beta-oxidation, a pathway that is distinct from the mitochondrial processing of shorter-chain species [1][2].

VLACS substrate class

Class-level

C21 chain classifies as very long-chain (>C20); substrate for VLACS, not short/medium-chain synthetases.

Enables peroxisomal targeting studies distinct from shorter-chain analogs.

Chain-length classification per HMDB annotation.

Evidence Dimension	Acyl-CoA synthetase isoform specificity based on acyl chain length
Target Compound Data	5-Methylhenicosanoyl-CoA: C21 acyl chain; classified as very long-chain acyl-CoA (>C20); substrate for VLACS [1]
Comparator Or Baseline	Shorter methyl-branched acyl-CoAs (e.g., 2-methylbutyryl-CoA, C5): processed by short/medium-chain acyl-CoA synthetases
Quantified Difference	Chain-length classification difference: >C20 (very long-chain) vs. C2-C4 (short-chain), C5-C11 (medium-chain), C12-C20 (long-chain) [1]
Conditions	Classification based on HMDB annotation of 5-methylhenicosanoyl-CoA [1] and established acyl-CoA synthetase substrate specificity ranges [2]

Why This Matters

Procuring 5-methylhenicosanoyl-CoA is necessary for experiments focused on peroxisomal very long-chain fatty acid metabolism, as it is processed by VLACS and channeled into peroxisomal oxidation pathways, a biological context not addressable with shorter-chain or straight-chain analogs.

• [1] Human Metabolome Database (HMDB). 5-Methylhenicosanoyl-CoA (HMDB0300748). 2021. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source

Optimal Research Use Cases for 5-Methylhenicosanoyl-CoA in Lipid Metabolism and Disease Modeling

Investigating Peroxisomal Beta-Oxidation of Methyl-Branched Very Long-Chain Fatty Acids

5-Methylhenicosanoyl-CoA serves as a defined substrate for studying peroxisomal fatty acid oxidation pathways, particularly in the context of very long-chain acyl-CoA synthetase (VLACS) activity and subsequent beta-oxidation within peroxisomes [1]. Its use is critical for dissecting the metabolic fate of methyl-branched very long-chain fatty acids, which are processed differently from straight-chain analogs and are implicated in peroxisomal biogenesis disorders [1][2].

Validating Carnitine Palmitoyltransferase (CPT) Substrate Specificity and Mitochondrial Transport

As a branched very long-chain acyl-CoA, 5-methylhenicosanoyl-CoA is an essential tool for characterizing the substrate tolerance of CPT1 and CPT2 isoforms [1]. Comparative kinetic studies against straight-chain henicosanoyl-CoA (C21:0) or other positional isomers can elucidate how acyl chain branching affects the efficiency of the carnitine shuttle, a key regulatory node in fatty acid metabolism [1][2].

Metabolomics and Lipidomics: Authentic Standard for Accurate Quantification of Acylcarnitine Species

5-Methylhenicosanoyl-CoA is the direct metabolic precursor to 5-methylhenicosanoylcarnitine, an acylcarnitine species detectable in biological samples [1]. Procurement of the purified CoA thioester enables its use as an authentic standard for mass spectrometry-based assays, ensuring accurate identification and quantification of this specific acylcarnitine in plasma or tissue lipidomics studies, which is essential for metabolic profiling and biomarker discovery [1].

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation of methyl-branched VLCFAs

Defined methyl-branched C21:0-CoA substrate

VLACS activity and peroxisomal pathway readouts

CPT1/CPT2 substrate specificity studies

C5-methyl branched VLCFA-CoA probe

Carnitine shuttle transport efficiency

Lipidomics authentic standard for acylcarnitine quantification

Direct precursor of 5-methylhenicosanoylcarnitine

MS-based identification and quantitation accuracy

• [1] SMPDB Pathway. Acylcarnitine 5-Methylhenicosanoylcarnitine (PW125195). 2021. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source